Cas no 889675-08-5 (tert-Butyl 2-((3-(2-amino-2-oxoacetyl)-1-benzyl-2-ethyl-1H-indol-4-yl)oxy)acetate)

• Product name: tert-Butyl 2-((3-(2-amino-2-oxoacetyl)-1-benzyl-2-ethyl-1H-indol-4-yl)oxy)acetate
• CAS No: 889675-08-5
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 823111
• PubChem ID: 44828911

tert-Butyl 2-((3-(2-amino-2-oxoacetyl)-1-benzyl-2-ethyl-1H-indol-4-yl)oxy)acetate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-((3-(2-amino-2-oxoacetyl)-1-benzyl-2-ethyl-1H-indol-4-yl)oxy)acetate
• tert-butyl 2-(1-benzyl-2-ethyl-3-oxamoylindol-4-yl)oxyacetate
• tert-butyl 2-(3-(2-amino-2-oxoacetyl)-1-benzyl-2-ethyl-1H-indol-4-yloxy)acetate
• A843013
• FT-0688221
• 889675-08-5
• AKOS015842900
• tert-butyl 2-(1-benzyl-2-ethyl-3-oxamoyl-indol-4-yl)oxyacetate
• C25H28N2O5
• tert-butyl 2-{[1-benzyl-3-(carbaMoylcarbonyl)-2-ethyl-1H-indol-4-yl]oxy}acetate
• DTXSID70660998
• tert-Butyl ({3-[amino(oxo)acetyl]-1-benzyl-2-ethyl-1H-indol-4-yl}oxy)acetate
• DB-078260

• MDL： MFCD11558901
• Inchi： InChI=1S/C25H28N2O5/c1-5-17-22(23(29)24(26)30)21-18(27(17)14-16-10-7-6-8-11-16)12-9-13-19(21)31-15-20(28)32-25(2,3)4/h6-13H,5,14-15H2,1-4H3,(H2,26,30)
• InChI Key： BZBUAIWSQULJSV-UHFFFAOYSA-N
• SMILES： CCC1=C(C2=C(C=CC=C2OCC(=O)OC(C)(C)C)N1CC3=CC=CC=C3)C(=O)C(=O)N

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 682
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives